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Compound of Interest

Compound Name: Arachidyl laurate

Cat. No.: B1598217 Get Quote

An objective evaluation of two key ester emollients for researchers, scientists, and drug

development professionals.

In the landscape of cosmetic formulation, the selection of emollients is a critical determinant of

a product's sensory profile, stability, and efficacy. Among the vast array of available esters,

Arachidyl Laurate and Cetyl Laurate are two compounds that, while sharing a common lauric

acid backbone, present distinct properties due to their different fatty alcohol moieties. This

guide provides a comparative analysis of these two ingredients, summarizing their

physicochemical properties, cosmetic functions, and available performance data. Due to a

notable lack of direct comparative experimental studies, this analysis will also draw inferences

from the characteristics of their constituent molecules: arachidyl alcohol versus cetyl alcohol.

Physicochemical Properties and Structure
Both Arachidyl Laurate and Cetyl Laurate are esters formed from the reaction of a fatty

alcohol with lauric acid. Their fundamental difference lies in the chain length of the fatty alcohol.
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Property Arachidyl Laurate Cetyl Laurate

INCI Name Arachidyl Laurate Cetyl Laurate

CAS Number 36617-18-2 20834-06-4[1]

Chemical Formula C32H64O2[2][3] C28H56O2[1]

Molecular Weight 480.85 g/mol [2] 424.75 g/mol

Fatty Alcohol Component Arachidyl Alcohol (C20) Cetyl Alcohol (C16)

Lauric Acid Component Lauric Acid (C12) Lauric Acid (C12)

Typical Origin Vegetable-derived
Primarily from vegetable oils

like coconut oil.

The longer carbon chain of arachidyl alcohol (C20) in Arachidyl Laurate compared to cetyl

alcohol (C16) in Cetyl Laurate results in a higher molecular weight. This structural difference is

expected to influence their physical properties such as melting point, viscosity, and solubility,

which in turn affects their performance in cosmetic formulations.

Cosmetic Functions and Performance
Both esters primarily function as emollients, skin conditioning agents, and viscosity-controlling

agents in cosmetic products.

Emollience and Skin Feel:

Cetyl Laurate is known for its ability to soften and smooth the skin by forming a protective

barrier that reduces water loss. It imparts a lubricious and substantive feel to formulations.

Arachidyl Laurate, with its larger molecular size, is anticipated to have a more occlusive

and potentially richer feel on the skin compared to Cetyl Laurate. This can be advantageous

in formulations for very dry skin, but may be perceived as heavier in products designed for

oily or combination skin.

Texture and Viscosity:

Cetyl Laurate also acts as a thickening agent in cosmetic formulations.
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The longer chain length of Arachidyl Laurate would likely contribute to a greater viscosity-

building effect in emulsions and anhydrous systems. This could be beneficial for creating

more structured and stable creams and lotions.

Stability:

The stability of emulsions can be influenced by the choice of emollient. While specific

comparative data is unavailable, the difference in molecular weight and structure between

Arachidyl Laurate and Cetyl Laurate could impact droplet size and distribution in an emulsion,

thereby affecting its long-term stability.

Experimental Protocols for Performance Evaluation
To provide a framework for the objective comparison of these or other emollients, the following

are detailed methodologies for key experiments.

Experimental Protocol: Transepidermal Water Loss
(TEWL) Measurement
Objective: To assess the occlusivity of a cosmetic ingredient by measuring its effect on the rate

of water evaporation from the skin.

Methodology:

Subject Selection: A panel of healthy volunteers with normal to dry skin on their forearms is

selected.

Acclimatization: Subjects are required to acclimatize in a temperature and humidity-

controlled room (e.g., 21±1°C, 50±5% RH) for at least 30 minutes prior to measurements.

Baseline Measurement: Baseline TEWL readings are taken from designated test sites on the

forearms using a Tewameter®.

Product Application: A standardized amount of the test product (e.g., a simple oil-in-water

emulsion containing a specified concentration of Arachidyl Laurate or Cetyl Laurate) is

applied to the respective test sites. An untreated site serves as a control.
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Post-Application Measurements: TEWL measurements are repeated at set time intervals

(e.g., 1, 2, 4, and 6 hours) after product application.

Data Analysis: The percentage reduction in TEWL from baseline is calculated for each test

site and compared between the different formulations and the untreated control.

Experimental Protocol: Skin Hydration Measurement
(Corneometry)
Objective: To evaluate the moisturizing potential of a cosmetic ingredient by measuring the

electrical capacitance of the stratum corneum.

Methodology:

Subject Selection and Acclimatization: As described in the TEWL protocol.

Baseline Measurement: Baseline skin hydration levels are measured on designated test

sites on the forearms using a Corneometer®.

Product Application: A standardized amount of the test product is applied to the respective

test sites. An untreated site serves as a control.

Post-Application Measurements: Skin hydration measurements are repeated at set time

intervals (e.g., 1, 2, 4, 6, and 8 hours) after product application.

Data Analysis: The increase in skin hydration from baseline is calculated for each test site

and compared between the different formulations and the untreated control.

Experimental Protocol: Sensory Analysis
Objective: To quantitatively and qualitatively assess the sensory characteristics of cosmetic

emollients.

Methodology:

Panelist Training: A panel of trained sensory assessors is used. Panelists are trained to

identify and rate the intensity of various sensory attributes.
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Sample Preparation: Formulations containing either Arachidyl Laurate or Cetyl Laurate at

the same concentration in a simple base are prepared.

Evaluation Procedure:

A standardized amount of each sample is applied to a designated area on the forearm of

each panelist.

Panelists evaluate the samples for a range of sensory attributes during and after

application, such as:

Initial Feel: Greasiness, stickiness, spreadability.

Rub-out: Absorption speed, slipperiness.

Afterfeel: Residue, smoothness, softness.

Data Collection: Panelists rate the intensity of each attribute on a labeled magnitude scale.

Data Analysis: The data is statistically analyzed to identify significant differences in the

sensory profiles of the two emollients.

Logical Workflow for Emollient Comparison
The following diagram illustrates a logical workflow for a comprehensive comparative analysis

of cosmetic emollients like Arachidyl Laurate and Cetyl Laurate.
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Caption: Workflow for comparative emollient analysis.

Conclusion
While both Arachidyl Laurate and Cetyl Laurate serve as valuable emollients in cosmetic

formulations, their differing fatty alcohol chain lengths suggest distinct performance

characteristics. Cetyl Laurate is a well-established emollient known for its softening and

thickening properties. Based on its chemical structure, Arachidyl Laurate is predicted to offer

a richer, more occlusive skin feel, potentially making it more suitable for products targeting

intense moisturization for dry skin conditions.

The lack of publicly available, direct comparative data for Arachidyl Laurate highlights a gap in

the current cosmetic science literature. The experimental protocols detailed in this guide

provide a robust framework for conducting such a comparative analysis. Future research

directly comparing the performance of these two esters in various cosmetic systems would be

highly beneficial for formulators seeking to optimize the sensory and functional properties of

their products. This would allow for more informed ingredient selection based on empirical

evidence rather than theoretical inference.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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